Cas no 1700026-98-7 (1-(3-Aminophenyl)-2-methylcyclobutane-1-carboxylic acid)

• Product Name: 1-(3-Aminophenyl)-2-methylcyclobutane-1-carboxylic acid
• CAS No: 1700026-98-7
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5714994
• PubChem ID: 103193991
• Update Time: 2023-10-15

1-(3-Aminophenyl)-2-methylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1122344
• 1-(3-aminophenyl)-2-methylcyclobutane-1-carboxylicacid
• 1700026-98-7
• 1-(3-aminophenyl)-2-methylcyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid, 1-(3-aminophenyl)-2-methyl-
• 1-(3-Aminophenyl)-2-methylcyclobutane-1-carboxylic acid

• Inchi： 1S/C12H15NO2/c1-8-5-6-12(8,11(14)15)9-3-2-4-10(13)7-9/h2-4,7-8H,5-6,13H2,1H3,(H,14,15)
• InChI Key： RBGOKMLCJDNJAK-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=C(C=2)N)CCC1C)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.220±0.06 g/cm3(Predicted)
• Boiling Point: 407.6±38.0 °C(Predicted)
• pka: 4.17±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines